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Compound of Interest

Compound Name: Lanopylin B2

Cat. No.: B15558972

Lanopylin B2, more commonly known as Riboflavin or Vitamin B2, is a water-soluble vitamin
essential for a multitude of metabolic processes in living organisms. Its core structure is
fundamental to its biological activity, serving as the precursor for the coenzymes flavin
mononucleotide (FMN) and flavin adenine dinucleotide (FAD). This technical guide provides a
detailed overview of the chemical structure of Lanopylin B2, alongside relevant
physicochemical data and a visualization of its biosynthetic pathway.

Chemical Structure and Identification

The chemical structure of Lanopylin B2 is characterized by a tricyclic isoalloxazine ring
attached to a ribityl side chain. The systematic name for this compound is 7,8-dimethyl-10-
[(2S,3S,4R)-2,3,4,5-tetrahydroxypentyl]benzo[g]pteridine-2,4-dione[1][2].

Key Structural Features:

 |soalloxazine Ring: A planar, heterocyclic system composed of a pteridine ring fused with a
benzene ring. This ring system is responsible for the characteristic yellow color and the
redox properties of riboflavin.

» Ribityl Side Chain: A five-carbon sugar alcohol (ribitol) attached to the nitrogen at position 10
of the isoalloxazine ring. The stereochemistry of the hydroxyl groups on this chain is crucial
for its biological recognition and function.

The chemical formula for Lanopylin B2 is C17H20N406[1][3].
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Physicochemical Properties

A summary of the key physicochemical properties of Lanopylin B2 is presented in the table

below. This data is essential for researchers and drug development professionals in designing

experiments and formulating delivery systems.

Property

Value

Source

Molar Mass

376.369 g-mol-1

[2]

IUPAC Name

7,8-dimethyl-10-
[(2S,3S,4R)-2,3,4,5-
tetrahydroxypentyllbenzo[g]pte
ridine-2,4-dione

SMILES

CC1=CC2=C(C=C1C)N(C3=N
C(=O)NC(=0)C3=N2)C--
INVALID-LINK--
0)0">C@@HO

InChl

InChl=1S/C17H20N406/c1-7-
3-9-10(4-8(7)2)21(5-
11(23)14(25)12(24)6-22)15-
13(18-9)16(26)20-17(27)19-
15/h3-4,11-12,14,22-25H,5-
6H2,1-2H3,
(H,20,26,27)/t11-,12+,14-/m0/s
1

InChlKey

AUNGANRZJHBGPY-
SCRDCRAPSA-N

CAS Number

83-88-5

PubChem CID

493570

Biosynthesis of Lanopylin B2 (Riboflavin)

The biosynthesis of riboflavin is a complex process that involves the condensation of two

precursor molecules: ribulose 5-phosphate and guanosine triphosphate (GTP). The following
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diagram illustrates the key steps in this pathway.
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Biosynthetic pathway of Riboflavin (Lanopylin B2).

Experimental Protocols:

A detailed experimental protocol for the enzymatic synthesis of 6,7-dimethyl-8-ribityllumazine, a
key intermediate in riboflavin biosynthesis, is as follows:

Obijective: To synthesize 6,7-dimethyl-8-ribityllumazine using lumazine synthase.

Materials:

e 5-Amino-6-(ribitylamino)uracil

e 3,4-Dihydroxy-2-butanone-4-phosphate

» Purified lumazine synthase enzyme

e Phosphate buffer (pH 7.0)

e Spectrophotometer

Procedure:

» Prepare a reaction mixture containing 5-Amino-6-(ribitylamino)uracil and 3,4-Dihydroxy-2-
butanone-4-phosphate in phosphate buffer.

« Initiate the reaction by adding a catalytic amount of purified lumazine synthase.
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 Incubate the reaction mixture at the optimal temperature for the enzyme (typically 37°C).

» Monitor the progress of the reaction by measuring the increase in absorbance at the
characteristic wavelength for 6,7-dimethyl-8-ribityllumazine.

e Once the reaction is complete, the product can be purified using standard chromatographic
techniques.

This guide provides a foundational understanding of the chemical structure and properties of
Lanopylin B2 (Riboflavin). Further research into its metabolic roles and potential therapeutic
applications is ongoing and relies on a solid comprehension of its fundamental chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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